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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of

Triclocarban-13C6, a crucial analytical standard, and details its application in quantitative

analysis. The information is tailored for researchers, scientists, and professionals in drug

development who require reliable sources for this isotopically labeled compound and a

thorough understanding of its use in experimental settings.

Introduction to Triclocarban-13C6
Triclocarban (TCC) is a broad-spectrum antimicrobial agent that has been widely used in

personal care products.[1][2] Due to its persistence and potential for endocrine disruption, there

is significant interest in monitoring its levels in environmental and biological matrices.[1][2]

Triclocarban-13C6, an isotopically labeled version of TCC, serves as an ideal internal

standard for quantification studies using mass spectrometry-based methods. Its use allows for

accurate and precise measurement by correcting for variations in sample preparation and

instrument response.[2][3]

Commercial Suppliers of Triclocarban-13C6
Several reputable chemical suppliers offer Triclocarban-13C6 for research and analytical

purposes. The following table summarizes the product specifications from prominent vendors to
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facilitate easy comparison.

Supplier
Catalog
Number

Product
Name

Purity
Concentr
ation

Solvent
Available
Sizes

Cambridge

Isotope

Laboratorie

s

CLM-7286-

1.2

Triclocarba

n (3,4,4′-

trichlorocar

banilide)

(4′-

chlorophen

yl-¹³C₆,

99%)

Isotopic: 99

atom % ¹³C
100 µg/mL Acetonitrile 1.2 mL

MedChem

Express

HY-

W585956

Triclocarba

n-13C6
>98% - Solid 1 mg, 5 mg

Santa Cruz

Biotechnol

ogy

sc-217963
Triclocarba

n-13C6
- - Solid 1 mg, 5 mg

ZeptoMetri

x
08011181

Triclocarba

n-13C6
- 100 µg/mL Acetonitrile 1 mL

Note: Purity and other specifications should be confirmed with the supplier for the specific lot

number.

Experimental Protocols: Quantification of
Triclocarban using Isotope Dilution LC-MS/MS
Triclocarban-13C6 is predominantly used as an internal standard in liquid chromatography-

tandem mass spectrometry (LC-MS/MS) methods for the quantification of triclocarban in

various matrices. The general workflow involves sample extraction, spiking with a known

amount of Triclocarban-13C6, chromatographic separation, and detection by mass

spectrometry.
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Analysis of Triclocarban in Environmental Water
Samples
This protocol is adapted from methodologies described for the analysis of emerging

contaminants in water.[3]

3.1.1. Sample Preparation: Solid-Phase Extraction (SPE)

Sample Collection: Collect water samples in clean glass bottles.

Internal Standard Spiking: Add a known amount of Triclocarban-13C6 solution to a defined

volume of the water sample (e.g., 100 mL).

SPE Cartridge Conditioning: Condition a solid-phase extraction cartridge (e.g., Oasis HLB)

with methanol followed by deionized water.

Sample Loading: Pass the spiked water sample through the conditioned SPE cartridge at a

controlled flow rate.

Washing: Wash the cartridge with deionized water to remove interfering salts and polar

impurities.

Elution: Elute the retained analytes (triclocarban and Triclocarban-13C6) with a suitable

organic solvent, such as methanol or acetonitrile.

Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and

reconstitute in a small volume of the initial mobile phase.

3.1.2. LC-MS/MS Analysis

Liquid Chromatography (LC):

Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is

commonly used.

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.
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Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping

up to a high percentage of mobile phase B to elute the analytes.

Flow Rate: 0.2 - 0.4 mL/min.

Injection Volume: 5 - 20 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI) in negative ion mode is typically used for

triclocarban analysis.[3]

Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion

transitions for both triclocarban and Triclocarban-13C6.

Triclocarban:m/z 315 → 160

Triclocarban-13C6:m/z 321 → 166

Instrument Parameters: Optimize cone voltage, collision energy, and other instrument-

specific parameters to achieve maximum sensitivity.

3.1.3. Quantification

The concentration of triclocarban in the original sample is calculated by comparing the peak

area ratio of the native triclocarban to the Triclocarban-13C6 internal standard against a

calibration curve prepared with known concentrations of triclocarban and a constant

concentration of the internal standard.

Analysis of Triclocarban in Biological Matrices (e.g.,
Soil, Biosolids)
This protocol is based on established methods for the analysis of antimicrobials in solid

environmental samples.[2]

3.2.1. Sample Preparation: Pressurized Liquid Extraction (PLE)
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Sample Homogenization: Homogenize the solid sample (e.g., soil, biosolids) to ensure

uniformity.

Internal Standard Spiking: Spike a known weight of the homogenized sample with a precise

amount of Triclocarban-13C6.

PLE Extraction: Mix the spiked sample with a dispersing agent (e.g., diatomaceous earth)

and pack it into a PLE cell. Extract the sample using an appropriate solvent (e.g.,

acetone:water mixture) at elevated temperature and pressure.

Solvent Evaporation and Reconstitution: Collect the extract, evaporate the solvent, and

reconstitute the residue in a suitable solvent for cleanup.

3.2.2. Sample Cleanup (if necessary)

For complex matrices, a cleanup step using solid-phase extraction (as described in 3.1.1) may

be necessary to remove interferences.

3.2.3. LC-MS/MS Analysis and Quantification

The LC-MS/MS analysis and quantification are performed as described in sections 3.1.2 and

3.1.3.

Visualizations
The following diagrams illustrate the experimental workflows described in this guide.
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Caption: Workflow for Triclocarban analysis in water samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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